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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B1290566 Get Quote

This technical guide provides a comprehensive overview of the solubility of Acid Orange 156
in water and a discussion on its general solubility in organic solvents. This document is

intended for researchers, scientists, and professionals in drug development and other related

fields who utilize azo dyes in their work.

Introduction to Acid Orange 156
Acid Orange 156 is a di-azo acid dye.[1] It appears as an orange powder and is primarily used

for the dyeing and printing of nylon, silk, and wool fabrics.[2] Its chemical formula is

C₂₁H₁₉N₄NaO₅S with a molecular weight of 462.46 g/mol .[3][4]

Quantitative Solubility Data
The solubility of a substance is a critical parameter in various scientific and industrial

applications, influencing its bioavailability, formulation, and delivery. The following table

summarizes the known quantitative solubility data for Acid Orange 156.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 90 100 [2][3]

Solubility Profile
3.1. Aqueous Solubility
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Acid Orange 156 is readily soluble in water.[1][2][5] The solubility in water is significantly

temperature-dependent, with a documented solubility of 100 g/L at 90 °C.[2][3][4] This high

solubility in hot water is advantageous for dyeing processes.

3.2. Organic Solvent Solubility

While specific quantitative data for the solubility of Acid Orange 156 in various organic

solvents is not extensively documented in the available literature, a related compound, Acid

Orange 7, is noted to be soluble in alcohol.[6] Another dye, Acridine Orange, shows solubility in

ethanol, DMSO, and dimethyl formamide.[7] Generally, the solubility of azo dyes in organic

solvents can be variable and is dependent on the specific molecular structure of the dye and

the polarity of the solvent. For precise applications, experimental determination of solubility in

the organic solvent of interest is recommended.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of an azo dye

such as Acid Orange 156 in a given solvent. This method is based on the principle of creating

a saturated solution and then determining the concentration of the dissolved solute.

4.1. Materials and Equipment

Acid Orange 156

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Vials or test tubes with secure caps

Shaking incubator or magnetic stirrer with temperature control

Centrifuge

Spectrophotometer

Volumetric flasks and pipettes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1290566?utm_src=pdf-body
http://www.colorantsgroup.com/pdf/tds-acid-orange-156.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0875604.htm
https://www.gokuleximp.co/orange-156-acid-dyes-6563238.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0875604.htm
http://www.worlddyevariety.com/acid-dyes/acid-orange-156.html
https://sdinternational.com/acid-orange-156-dyes/
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://www.colourdyes.com/acid-dyes/acid-orange/orange.html
https://cdn.caymanchem.com/cdn/insert/14338.pdf
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringe filters (0.45 µm)

4.2. Procedure

Preparation of Supersaturated Solutions:

Add an excess amount of Acid Orange 156 to a known volume of the solvent in a series

of vials. The amount of dye added should be more than what is expected to dissolve.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a shaking incubator or on a magnetic stirrer at a constant, controlled

temperature.

Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that

the maximum amount of solute has dissolved and the solution is saturated.

Separation of Undissolved Solute:

After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

Carefully collect the supernatant using a pipette. To ensure no solid particles are

transferred, it is advisable to filter the supernatant through a syringe filter.

Quantification of Dissolved Solute:

Prepare a series of standard solutions of Acid Orange 156 with known concentrations in

the same solvent.

Measure the absorbance of the standard solutions and the saturated solution supernatant

at the wavelength of maximum absorbance (λmax) for Acid Orange 156 using a

spectrophotometer.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.
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From the calibration curve, determine the concentration of Acid Orange 156 in the

saturated supernatant. This concentration represents the solubility of the dye in that

solvent at the specified temperature.

Data Analysis:

Express the solubility in appropriate units, such as g/L or mg/mL.

Repeat the experiment at different temperatures if the temperature dependence of

solubility is of interest.

Visualization of Experimental Workflow
The following diagram illustrates the experimental workflow for determining the solubility of

Acid Orange 156.
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Caption: Experimental workflow for determining the solubility of Acid Orange 156.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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